Cas no 1806987-01-8 (2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine
• CAS No: 1806987-01-8
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4876097
• Update Time: 2025-06-11

2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-6-2-4(8(9)10)7(11)5(3-12)13-6/h2,8H,1H3
• InChI Key： QOPHURGQDPSAPS-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806987-01-8)

2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806987-01-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique molecular structure, which includes a cyano group, a difluoromethyl group, an iodo substituent, and a methoxy group. These functional groups contribute to its reactivity and potential applications in various chemical syntheses.

The 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine is particularly notable for its role as an intermediate in the synthesis of more complex molecules. Researchers and chemists are increasingly interested in this compound due to its versatility in cross-coupling reactions, which are pivotal in the development of novel pharmaceutical agents and agrochemical products. Its iodo substituent makes it a valuable candidate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are widely used in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine has surged, driven by the growing interest in fluorine-containing compounds. Fluorine's unique properties, such as its electronegativity and small atomic size, often enhance the bioavailability and metabolic stability of pharmaceutical compounds. This has led to a spike in searches for fluorinated intermediates and pyridine-based building blocks, reflecting the compound's relevance in modern chemical research.

Another area where 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine shows promise is in the development of crop protection chemicals. The difluoromethyl group is known to improve the efficacy of agrochemicals by enhancing their interaction with biological targets. As the agricultural sector seeks more sustainable and efficient solutions, this compound has become a focal point for researchers exploring next-generation pesticides and herbicides.

From a synthetic perspective, the cyano group in 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine offers additional opportunities for functionalization. It can be hydrolyzed to carboxylic acids or reduced to primary amines, expanding its utility in multi-step organic synthesis. This adaptability makes it a sought-after reagent in laboratories focused on medicinal chemistry and material science.

The compound's CAS No. 1806987-01-8 is frequently searched in academic and industrial databases, underscoring its importance in chemical research. Users often look for information on its physical properties, synthetic routes, and safety data, highlighting the need for comprehensive and accurate resources. Additionally, queries related to scalable synthesis and commercial availability reflect its practical significance in large-scale applications.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS No. 1806987-01-8) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and advanced material design. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As interest in fluorinated compounds and heterocyclic chemistry continues to grow, this pyridine derivative is poised to remain a key player in the chemical sciences.